molecular formula C20H24ClN3O4S B2467194 1-(3-((5-Chloropyrimidin-2-yl)oxy)piperidin-1-yl)-2-(4-(isopropylsulfonyl)phenyl)ethanone CAS No. 2034330-23-7

1-(3-((5-Chloropyrimidin-2-yl)oxy)piperidin-1-yl)-2-(4-(isopropylsulfonyl)phenyl)ethanone

Cat. No. B2467194
CAS RN: 2034330-23-7
M. Wt: 437.94
InChI Key: JAIKHMCHRCNABI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-(3-((5-Chloropyrimidin-2-yl)oxy)piperidin-1-yl)-2-(4-(isopropylsulfonyl)phenyl)ethanone” is a complex organic molecule. It contains a pyrimidine ring, which is a basic structure in many biological compounds .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It includes a pyrimidine ring, a piperidine ring, and a phenyl ring, among other functional groups .


Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For example, the pyrimidine ring might undergo reactions typical of aromatic compounds .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrimidine ring might contribute to its aromaticity .

Scientific Research Applications

Microwave-Assisted Synthesis and Antibacterial Activity

Research has demonstrated the potential of compounds synthesized through microwave-assisted methods that include piperidine and pyrimidine derivatives. These methods have been explored for their efficiency in producing compounds with antibacterial properties. For instance, the synthesis of 1-(4-(piperidin-1-yl) phenyl) ethanone derivatives and their antibacterial activity have been investigated, highlighting the significance of such compounds in developing new antibacterial agents (Merugu, Ramesh, & Sreenivasulu, 2010; Merugu, Ramesh, & Sreenivasulu, 2010).

Inhibition of Blood Platelet Aggregation

Compounds featuring piperidine and pyrimidine have been studied for their role in inhibiting blood platelet aggregation. This research provides insights into the potential therapeutic applications of these compounds in managing conditions related to blood platelets and cardiovascular health (Grisar et al., 1976).

Structural and Theoretical Studies

The structural characterization and theoretical studies of compounds containing piperidine and pyrimidine moieties offer a deeper understanding of their properties and interactions. For example, the analysis of [1-(2,5-Dichloro-benzenesulfonyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone oxime has revealed insights into its thermal, optical, and structural attributes, facilitating the exploration of its potential applications in various scientific domains (Karthik et al., 2021).

Analgesic and Antiparkinsonian Activities

The synthesis of new chemical entities based on pyrimidine derivatives has also shown promising results in the evaluation of their analgesic and antiparkinsonian activities. This research contributes to the development of potential therapeutic agents for treating pain and Parkinson's disease (Amr, Maigali, & Abdulla, 2008).

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it .

properties

IUPAC Name

1-[3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl]-2-(4-propan-2-ylsulfonylphenyl)ethanone
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24ClN3O4S/c1-14(2)29(26,27)18-7-5-15(6-8-18)10-19(25)24-9-3-4-17(13-24)28-20-22-11-16(21)12-23-20/h5-8,11-12,14,17H,3-4,9-10,13H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JAIKHMCHRCNABI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)S(=O)(=O)C1=CC=C(C=C1)CC(=O)N2CCCC(C2)OC3=NC=C(C=N3)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24ClN3O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

437.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3-((5-Chloropyrimidin-2-yl)oxy)piperidin-1-yl)-2-(4-(isopropylsulfonyl)phenyl)ethanone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.